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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Calcium Green-1

acetoxymethyl (AM) ester, a widely used fluorescent indicator for measuring intracellular

calcium concentrations. This document details its core function, mechanism of action, and

provides structured data and experimental protocols to facilitate its effective use in research

and drug development.

Core Function and Mechanism of Action
Calcium Green-1 AM is a cell-permeant fluorescent dye designed to detect intracellular calcium

(Ca²⁺) levels. Its fundamental principle lies in its ability to exhibit a significant increase in

fluorescence intensity upon binding to Ca²⁺.[1][2] The acetoxymethyl (AM) ester modification is

crucial for its function, rendering the molecule hydrophobic enough to passively diffuse across

the cell membrane.[3]

Once inside the cell, ubiquitous intracellular esterases cleave the AM ester groups. This

enzymatic action transforms the molecule into its active, membrane-impermeant form, Calcium

Green-1.[3][4] This "trapping" mechanism ensures that the indicator remains within the

cytoplasm, allowing for the specific measurement of cytosolic Ca²⁺ concentrations. The

fluorescence of Calcium Green-1 is highly dependent on the concentration of free Ca²⁺, making

it an effective tool for monitoring calcium signaling pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b593704?utm_src=pdf-interest
https://www.aatbio.com/products/cal-green-1-am-calcium-green-1-am
http://www.harlanteklad.cn/wp-content/uploads/2022/10/protocol-for-cal-green-1-am-calcium-green-1-am-version-864d5d8db9.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2666335/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2666335/
https://www.caymanchem.com/product/20400/cal-green-tm-1-am
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compared to other popular calcium indicators like Fluo-3 AM, Calcium Green-1 AM is notably

more fluorescent at low calcium concentrations. This property facilitates the determination of

baseline calcium levels and enhances the visibility of resting cells. Furthermore, its excitation

and emission wavelengths in the visible spectrum avoid the potential for cellular photodamage

and autofluorescence issues associated with UV-excitable dyes like Fura-2.

Quantitative Data
The following tables summarize the key quantitative properties of Calcium Green-1 AM.

Table 1: Chemical and Physical Properties

Property Value

Synonyms Calcium Green-1, AM

Molecular Formula C₅₉H₅₃Cl₂N₃O₂₆

Molecular Weight 1291.0 g/mol

Solubility Soluble in DMSO

Purity ≥90%

Formulation Solid

Storage -20°C, protect from light

Table 2: Spectroscopic and Performance Characteristics

Parameter Value

Excitation Wavelength (peak) 506 nm

Emission Wavelength (peak) 531 nm

Fluorescence Increase upon Ca²⁺ Binding Approximately 14-fold

Dissociation Constant (Kd) ~190 nM

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The following are generalized protocols for loading Calcium Green-1 AM into live cells. Optimal

conditions may vary depending on the cell type and experimental setup.

Preparation of Stock and Working Solutions
Calcium Green-1 AM Stock Solution (2 to 5 mM):

Prepare a stock solution of Calcium Green-1 AM in high-quality, anhydrous dimethyl

sulfoxide (DMSO).

For example, to prepare a 2 mM stock solution from 1 mg of Calcium Green-1 AM (MW =

1291.0), dissolve 1 mg in 387.31 µL of anhydrous DMSO.

Aliquot the stock solution into single-use volumes and store at -20°C, protected from light.

Avoid repeated freeze-thaw cycles.

Pluronic® F-127 Stock Solution (10% w/v):

Dissolve 1 g of Pluronic® F-127 in 10 mL of distilled water. Pluronic® F-127 is a non-ionic

detergent used to aid the dispersion of the AM ester in aqueous media.

Probenecid Stock Solution (25 mM):

Probenecid can be used to inhibit organic anion transporters, which can extrude the

cleaved dye from the cell. Prepare a stock solution in a suitable buffer.

Calcium Green-1 AM Working Solution (2 to 20 µM):

On the day of the experiment, thaw an aliquot of the Calcium Green-1 AM stock solution to

room temperature.

Prepare a working solution in a buffer of your choice, such as Hanks and Hepes buffer

(HHBS). A final concentration of 4-5 µM is recommended for most cell lines.

For improved dye loading, the working solution can be supplemented with 0.02% to 0.04%

Pluronic® F-127 and 1 to 2.5 mM probenecid.
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Cell Loading Protocol
Cell Preparation:

Plate cells in a suitable culture vessel and allow them to adhere overnight.

Dye Loading:

Remove the growth medium and wash the cells with an appropriate buffer (e.g., HHBS).

Add the Calcium Green-1 AM working solution to the cells.

Incubate the cells at 37°C for 30 to 60 minutes. Longer incubation times may improve

signal intensity in some cell lines.

Washing:

After incubation, remove the dye-loading solution and wash the cells with fresh buffer

(e.g., HHBS, optionally containing probenecid) to remove any excess, uncleaved dye.

Imaging:

The cells are now ready for imaging using fluorescence microscopy, flow cytometry, or a

fluorescence microplate reader.

Excite the cells at approximately 506 nm and measure the emission at around 531 nm.

Protocol for Plant Cells (Arabidopsis and Commelina
Guard Cells)
Due to the presence of extracellular esterases and vacuolar sequestration in plant cells, a

modified protocol is often necessary.

Loading Solution:

Prepare a loading solution containing: 100 mM KCl, 10 mM MES (pH 5.0 with KOH), 1 mM

CaCl₂, 300 µM eserine (an esterase inhibitor), and 15 µM Calcium Green-1 AM.
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Incubation:

Incubate epidermal strips in the loading solution for 20-30 minutes in the dark at 25°C.
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Caption: Mechanism of Calcium Green-1 AM activation within a cell.
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Caption: General experimental workflow for using Calcium Green-1 AM.
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Caption: Detection of a cellular calcium signaling event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

